Cas no 97149-60-5 (N-(5-Phenyl-1,2,4-thiadiazol-3-yl)thiourea)

• Product Name: N-(5-Phenyl-1,2,4-thiadiazol-3-yl)thiourea
• CAS No: 97149-60-5
• MF: C₉H₈N₄S₂
• MW: 236.316617965698
• CID: 1990889
• PubChem ID: 9837595
• Update Time: 2025-04-21

N-(5-Phenyl-1,2,4-thiadiazol-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(5-Phenyl-1,2,4-thiadiazol-3-yl)thiourea
• Compound 301029
• 301029
• (5-phenyl-1,2,4-thiadiazol-3-yl)thiourea
• Thiourea, (5-phenyl-1,2,4-thiadiazol-3-yl)-
• SYUDBTUGKORDCD-UHFFFAOYSA-N
• 5-phenyl-3-thioureido-1,2,4-thiadiazole
• 97149-60-5
• SCHEMBL3266075
• DTXSID80431595

• Inchi： 1S/C9H8N4S2/c10-8(14)12-9-11-7(15-13-9)6-4-2-1-3-5-6/h1-5H,(H3,10,12,13,14)
• InChI Key： SYUDBTUGKORDCD-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=N1)NC(N)=S

Computed Properties

• Exact Mass: 236.01903862Da
• Monoisotopic Mass: 236.01903862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų